3-(tert-butyl)-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine

• IUPAC Name: 3-tert-butyl-4-(4-methylphenyl)sulfonyl-2,3-dihydro-1,4-benzoxazine
• InChI: InChI=1S/C19H23NO3S/c1-14-9-11-15(12-10-14)24(21,22)20-16-7-5-6-8-17(16)23-13-18(20)19(2,3)4/h5-12,18H,13H2,1-4H3
• InChI Key: UZWMAQFSIQJRBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(COC3=CC=CC=C32)C(C)(C)C
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol
• CAS No.: 478043-16-2

Description

3-(tert-butyl)-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine is a useful research compound. Its molecular formula is C19H23NO3S and its molecular weight is 345.46. The purity is usually 95%.
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Scientific Research Applications

Neuroprotective Applications

3-(tert-butyl)-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine and its derivatives have been explored for their neuroprotective properties. The antioxidant 8-alkylamino-1,4-benzoxazines have demonstrated significant neuroprotective effects. Compounds like (R,S)-(3-tert-butyl-8-phenylethylamino-3,4-dihydro-2H-1,4-benzoxazin-5-yl)(phenyl)methanone prevented the fall in ATP levels caused by hypoxia in astrocytes, showing potential in protecting against brain damage that mimics the lesions underlying cerebral palsy (Largeron et al., 2001).

Antihypertensive Properties

A series of 4'-substituted spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones were synthesized and evaluated for their antihypertensive activity. The most active compound in the series, dl-erythro-4'-[2-(1,4-benzodioxan-2-yl)-2-hydroxyethyl]spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-one, suggested the potential of these compounds in acting through both central and peripheral mechanisms to regulate blood pressure (Clark et al., 1983).

Role in Anticonvulsant Applications

Compounds like 3-(tert-butyl-amino) and 3-[N-methyl-(tert-butyl)-amino] have been synthesized and demonstrated anticonvulsant activity, suggesting a potential use in treating seizures. Specifically, these compounds were active in both the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scMet)-induced seizures, indicating their broad spectrum of action in neurological disorders (Marona et al., 1998).